Cas no 1805233-46-8 (Methyl 2-amino-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Methyl 2-amino-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1805233-46-8
• MF: C₉H₉ClF₂N₂O₂
• MW: 250.629768133163
• CID: 4857542
• Update Time: 2025-10-11

Methyl 2-amino-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C9H9ClF2N2O2/c1-16-9(15)6-4(2-10)5(7(11)12)3-14-8(6)13/h3,7H,2H2,1H3,(H2,13,14)
• InChI Key： FKPYXOJGRHCCLY-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(=O)OC)C(N)=NC=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 1.9
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-amino-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-carboxylate

Methyl 2-amino-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805233-46-8): A Comprehensive Overview

Methyl 2-amino-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-carboxylate, identified by its CAS number 1805233-46-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a pyridine core with multiple functional groups, presents a unique structural framework that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both amino and chloromethyl substituents, along with a difluoromethyl group, endows it with distinct chemical properties that are highly conducive to further derivatization and functionalization.

The structural composition of Methyl 2-amino-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-carboxylate is meticulously designed to facilitate its role as a building block in drug discovery. The pyridine ring itself is a cornerstone in medicinal chemistry, frequently appearing in numerous pharmacologically active agents due to its ability to interact with biological targets in a highly specific manner. The amino group at the 2-position enhances the compound's reactivity, allowing for further chemical modifications such as acylation, alkylation, or coupling reactions. This flexibility is crucial for the development of novel therapeutic entities.

The chloromethyl group at the 4-position introduces a reactive site that can undergo nucleophilic substitution reactions, enabling the introduction of diverse side chains or functional units. This feature is particularly useful in the synthesis of complex molecules where precise control over substitution patterns is essential. Additionally, the difluoromethyl group at the 5-position adds another layer of reactivity and stability to the molecule. Fluorine atoms are well-known for their ability to modulate metabolic pathways and binding affinities, making them invaluable in medicinal chemistry for enhancing drug efficacy and reducing off-target effects.

In recent years, Methyl 2-amino-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-carboxylate has been explored in various research studies aimed at developing new therapeutic agents. One notable area of investigation has been its potential application in the treatment of infectious diseases. Researchers have leveraged its structural features to design inhibitors targeting bacterial enzymes and viral proteases. The combination of an amino group and a chloromethyl moiety has been particularly effective in creating molecules that can disrupt essential biological processes in pathogens without harming host cells.

The compound's utility extends beyond antimicrobial applications. It has also been investigated as a precursor for the development of anticancer agents. The pyridine core and its associated functional groups provide a scaffold that can be modified to interact with key proteins involved in cancer cell proliferation and survival. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes that are overexpressed in tumor cells. The presence of a difluoromethyl group has been particularly beneficial in enhancing binding affinity and improving pharmacokinetic properties, which are critical factors for successful drug development.

The synthesis of Methyl 2-amino-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-carboxylate involves multi-step organic reactions that highlight the compound's synthetic versatility. Starting from commercially available pyridine derivatives, various functional groups are introduced through well-established chemical transformations. These include nucleophilic substitutions, condensation reactions, and protecting group strategies to ensure regioselectivity and high yields. The process underscores the importance of meticulous reaction planning and optimization to achieve the desired product with high purity.

The compound's stability under various conditions is another critical aspect that makes it suitable for industrial applications. It has been found to be stable under standard storage conditions, which is essential for maintaining its integrity during transportation and handling. Furthermore, its solubility profile allows it to be easily incorporated into solution-phase reactions or used as a solid intermediate in solid-state synthetic protocols.

In conclusion, Methyl 2-amino-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805233-46-8) is a versatile and highly reactive compound with significant potential in pharmaceutical research and drug development. Its unique structural features, including the presence of an amino, chloromethyl, and difluoromethyl group on a pyridine core, make it an invaluable intermediate for synthesizing bioactive molecules targeting various diseases. The ongoing research into this compound continues to uncover new possibilities for its application in medicine, reinforcing its importance as a cornerstone in modern drug discovery efforts.